Cas no 956503-08-5 (3-Amino-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-Amino-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 956503-08-5
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 2105967
• Update Time: 2023-08-03

3-Amino-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-phenyl-1H-pyrazole-4-carboxamide
• BKSKDJDJPBQJJD-UHFFFAOYSA-N
• HMS1790O10
• 3-Amino-1-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C10H10N4O/c11-9-8(10(12)15)6-14(13-9)7-4-2-1-3-5-7/h1-6H,(H2,11,13)(H2,12,15)
• InChI Key： BKSKDJDJPBQJJD-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NN(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 202.085
• Monoisotopic Mass: 202.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9